4-(2-Hydroxynaphthalen-1-yl)butan-2-one

• CAS No.: 6947-69-9
• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 4-(2-hydroxynaphthalen-1-yl)butan-2-one
• InChI: InChI=1S/C14H14O2/c1-10(15)6-8-13-12-5-3-2-4-11(12)7-9-14(13)16/h2-5,7,9,16H,6,8H2,1H3
• InChI Key: NQDOLOQFZRGWFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1=C(C=CC2=CC=CC=C21)O

Description

The naphthalene-based scaffold of 4-(2-hydroxynaphthalen-1-yl)butan-2-one provides a versatile core structure for advanced scientific investigation, particularly in the field of oncology and chemical biology. This compound is of significant interest in medicinal chemistry for the development of novel therapeutic agents. Scientific literature has identified closely related hydroxynaphthalene derivatives as small-molecule inhibitors of Myeloid cell leukemia 1 (Mcl-1), an anti-apoptotic protein that is a validated target for cancer therapy . Overexpression of Mcl-1 is a known mechanism of tumor progression and resistance to chemotherapeutics, making inhibitors of this protein highly sought after . Researchers utilize this chemical class to probe the BH3-binding groove of Mcl-1, disrupting its interaction with pro-apoptotic proteins and thereby promoting programmed cell death in malignant cells . Beyond its pharmacological potential, the distinct aromatic structure of this ketone also makes it a valuable synthetic intermediate and a candidate for the development of specialized materials in materials science. This product is strictly For Research Use Only.

Preparation Methods

Preparation Methods of 4-(2-Hydroxynaphthalen-1-yl)butan-2-one

General Synthetic Strategy

The synthesis of 4-(2-Hydroxynaphthalen-1-yl)butan-2-one typically involves the alkylation of a hydroxynaphthalene derivative with a butan-2-one moiety or the construction of the butan-2-one side chain onto a hydroxynaphthalene scaffold. The key challenge is to achieve regioselective substitution at the 1-position of the naphthalene ring while preserving the hydroxy group at the 2-position.

Reported Synthetic Routes

Friedel-Crafts Alkylation Using Hydroxybutan-2-one Derivatives

One reported approach analogous to similar compounds is Friedel-Crafts alkylation of phenolic compounds with hydroxybutan-2-one derivatives catalyzed by solid acid catalysts such as acid-activated Montmorillonite clay. Although this method is described for 4-(4-hydroxyphenyl)butan-2-one, it provides a conceptual basis for similar alkylations on hydroxynaphthalenes.

• Catalyst: Acid-activated Montmorillonite clay (solid acid catalyst)
• Reaction: Phenol or hydroxynaphthalene + 4-hydroxybutan-2-one
• Conditions: Stirring under controlled temperature
• Outcome: High selectivity (>75%) and conversion to the corresponding hydroxyarylbutanone
• Advantages: Eco-friendly, recyclable catalyst, single-step process, mild conditions

This method can be adapted for 2-hydroxynaphthalene substrates to yield 4-(2-hydroxynaphthalen-1-yl)butan-2-one with appropriate optimization of reaction parameters.

Oxidation of 1-(4-Hydroxybutyl)naphthalene Precursors

Another plausible synthetic route involves the initial formation of a 1-(4-hydroxybutyl)naphthalene intermediate, followed by selective oxidation of the terminal hydroxy group to a ketone, thus generating the butan-2-one side chain.

• Starting Material: 2-hydroxynaphthalene or derivatives
• Intermediate Formation: Alkylation or addition reactions to introduce a 4-hydroxybutyl group at the 1-position
• Oxidation: Using oxidizing agents such as PCC (pyridinium chlorochromate) or Dess-Martin periodinane to convert the primary alcohol to ketone
• Purification: Column chromatography or recrystallization

This method requires careful control of oxidation to avoid over-oxidation or degradation of the aromatic ring.

Detailed Synthesis Protocol from Patent Literature

Step	Reagents and Conditions	Description	Outcome
1	1,3-Butanediol (200-400 g), sodium tungstate catalyst (1-5 g), water (50-100 g), water entrainer (n-hexane or hexamethylene, 100-200 g)	Mix and heat to 60-75 °C with stirring	Formation of homogeneous reaction mixture
2	Add 25-35% hydrogen peroxide dropwise at 18-30 mL/h rate, simultaneous distillation dehydration	Controlled oxidation of 1,3-butanediol to 4-hydroxy-2-butanone	Conversion monitored by chromatogram; reaction stops when residual 1,3-butanediol <5%
3	Continue stirring for 0.5-1.5 h after stopping H2O2 addition	Ensures complete reaction	Complete conversion
4	Distill off water entrainer under controlled temperature	Purification step	Removal of solvents
5	Reduce temperature to 60-65 °C and distill product	Isolation of 4-hydroxy-2-butanone	Yield ~70-72.5%, high purity

Note: Although this patent describes synthesis of 4-hydroxy-2-butanone, the methodology can inform the preparation of the butan-2-one moiety in the target compound.

Physical and Chemical Data of 4-(2-Hydroxynaphthalen-1-yl)butan-2-one

Property	Value
Molecular Formula	C14H14O2
Molecular Weight	214.26 g/mol
Density	1.158 g/cm³
Boiling Point	383.6 °C at 760 mmHg
Flash Point	163.8 °C
Exact Mass	214.099
Polar Surface Area (PSA)	37.3 Ų
LogP (octanol-water)	3.067
Index of Refraction	1.618

These data assist in designing purification and handling protocols during synthesis.

Summary and Recommendations

• The most established synthetic method for 4-(2-hydroxynaphthalen-1-yl)butan-2-one involves Friedel-Crafts alkylation of 2-hydroxynaphthalene with 4-hydroxybutan-2-one catalyzed by solid acid catalysts such as acid-activated Montmorillonite clay, offering high selectivity and eco-friendly processing.

• Alternative routes include oxidation of hydroxybutyl intermediates or catalytic oxidation of butanediol derivatives to form the butan-2-one side chain, with subsequent coupling to the hydroxynaphthalene ring.

• Reaction conditions typically involve moderate temperatures (60-75 °C) , controlled addition of oxidants , and use of organic solvents as water entrainers to facilitate dehydration and drive the reaction forward.

• Purification is commonly achieved by distillation under controlled temperature and chromatographic techniques, yielding high-purity target compounds.

Chemical Reactions Analysis

Types of Reactions

4-(2-Hydroxynaphthalen-1-yl)butan-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carbonyl group in the butanone moiety can be reduced to form alcohols.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents like sodium borohydride or lithium aluminum hydride for reduction. The reactions are typically carried out under controlled temperatures and pH conditions to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield naphthoquinones, while reduction of the carbonyl group can produce secondary alcohols .

Scientific Research Applications

4-(2-Hydroxynaphthalen-1-yl)butan-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 4-(2-Hydroxynaphthalen-1-yl)butan-2-one involves its interaction with specific molecular targets and pathways. For instance, it can act as a fluorescent probe by undergoing aggregation-induced emission and excited state intramolecular proton transfer. These mechanisms are influenced by the compound’s molecular structure and the environment in which it is used .

Comparison with Similar Compounds

4-(4-Hydroxyphenyl)butan-2-one (Raspberry Ketone)

• Structure : Replaces the hydroxynaphthalene group with a hydroxyphenyl ring.
• Applications : Widely used in fragrances and as a chemical lure (e.g., cuelure, melolure) in entomological studies due to its fruit-like aroma .
• Regulatory Status : Subject to IFRA safety standards, with recommended concentration limits in consumer products (e.g., 0.002% in leave-on cosmetics) .
• Key Differences: The smaller aromatic system (phenyl vs.

4-(Phenylsulfanyl)butan-2-one

• Structure : Features a phenylsulfanyl group instead of hydroxynaphthalene.
• Bioactivity: Demonstrates anti-melanogenic effects, inhibiting tyrosinase (17.22% inhibition at 10 µM) and melanosome maturation in zebrafish models .
• Key Differences : The sulfur atom introduces distinct electronic effects (e.g., resonance stabilization) and enhances lipophilicity, improving membrane permeability for cosmetic applications.

4-(4-Fluorophenyl)butan-2-one

• Structure : Substitutes a fluorophenyl group for hydroxynaphthalene.
• Applications: Serves as a building block for agrochemicals, dyes, and heterocycles (e.g., pyrazoles).
• Key Differences : Fluorine’s electronegativity increases metabolic stability and alters binding affinity to enzyme active sites.

Physicochemical Properties and Reactivity

Compound	Aromatic System	Key Functional Groups	Melting Point/State	Solubility Trends
4-(2-Hydroxynaphthalen-1-yl)butan-2-one	Naphthalene (π-conjugated)	Hydroxyl, Ketone	Likely amorphous*	Moderate in polar solvents**
Raspberry Ketone	Phenyl	Hydroxyl, Ketone	Crystalline	High in ethanol/water
4-(Phenylsulfanyl)butan-2-one	Phenyl	Sulfanyl, Ketone	Oily liquid	High in DMSO/acetone

Predicted based on naphthalene’s planar structure and hydrogen-bonding capacity . *Inferred from hydroxyl group’s polarity and naphthalene’s hydrophobicity.

Q & A

Q. What are the common synthetic routes for 4-(2-Hydroxynaphthalen-1-yl)butan-2-one, and what reaction conditions are critical for optimizing yield?

Answer: The compound is typically synthesized via Friedel-Crafts acylation , where naphthalene derivatives react with a β-keto acid chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃). Key parameters include:

• Anhydrous conditions to prevent catalyst deactivation.
• Temperature control (0–25°C) to minimize side reactions like over-acylation.
• Solvent choice (e.g., dichloromethane or nitrobenzene) to stabilize intermediates.
  Alternative methods include Claisen condensation of naphthol derivatives with ketones under basic conditions. Post-synthesis purification often involves column chromatography or recrystallization using ethanol .

Q. How is 4-(2-Hydroxynaphthalen-1-yl)butan-2-one characterized structurally and spectroscopically?

Answer:

• X-ray crystallography (via SHELX software) determines crystal packing and bond angles, critical for confirming regioselectivity in synthesis .
• NMR spectroscopy : $^1H$-NMR identifies hydroxyl protons (δ 8–10 ppm) and ketone-adjacent methyl groups (δ 2.1–2.5 ppm). $^{13}C$-NMR distinguishes the carbonyl carbon (δ 205–210 ppm) .
• IR spectroscopy verifies the ketone (C=O stretch at ~1700 cm⁻¹) and hydroxyl (O–H stretch at ~3300 cm⁻¹) groups .

Q. What are the solubility properties of this compound, and how do they influence purification strategies?

Answer: The compound is slightly soluble in water but highly soluble in ethanol and dichloromethane. Purification leverages this by:

• Recrystallization from ethanol to remove polar impurities.
• Liquid-liquid extraction using water and organic solvents for crude separation.
• Chromatography (silica gel, ethyl acetate/hexane eluent) for isolating stereoisomers or derivatives .

Q. What are the key chemical reactions involving the hydroxyl and ketone functional groups in this compound?

Answer:

• Oxidation : The hydroxyl group can be oxidized to a quinone using KMnO₄ or CrO₃, altering redox activity .
• Reduction : Catalytic hydrogenation (Pd/C, H₂) converts the ketone to a secondary alcohol, useful in prodrug synthesis .
• Electrophilic substitution : The naphthalene ring undergoes halogenation or nitration, guided by directing effects of the hydroxyl group .

Q. How does the compound interact with common biological targets, and what assays are used to study these interactions?

Answer: Derivatives of similar naphthalene ketones inhibit enzymes like trypanothione reductase (linked to parasitic diseases). Assays include:

• Enzyme kinetics (UV-Vis monitoring of NADPH oxidation).
• Docking studies (AutoDock Vina) to predict binding affinities.
• Cell-based assays (e.g., viability tests on Trypanosoma cruzi) .

Advanced Questions

Q. What computational methods are most reliable for modeling the electronic structure and reactivity of this compound?

Answer:

• Density Functional Theory (DFT) with hybrid functionals (e.g., B3LYP) incorporating exact exchange terms accurately predicts HOMO-LUMO gaps and reaction pathways .
• Post-Hartree-Fock methods (e.g., MP2) are used for correlation energy corrections in non-covalent interactions (e.g., π-stacking in crystals) .
• Basis sets like 6-311+G(d,p) balance computational cost and accuracy for geometry optimization .

Q. How can contradictions in experimental data (e.g., varying reaction yields) be systematically addressed?

Answer:

• Design of Experiments (DoE) : Use factorial designs to isolate variables (e.g., catalyst loading, temperature).
• Mechanistic studies : Isotopic labeling (e.g., $^{18}O$) or in situ IR spectroscopy to track intermediate formation.
• Meta-analysis : Compare published protocols to identify outlier conditions or unreported side reactions .

Q. What challenges arise in crystallographic analysis of this compound, and how are they mitigated?

Answer:

• Disorder in the naphthalene ring : Solved by refining occupancy ratios or using low-temperature data collection.
• Weak diffraction : Enhance crystal quality via vapor diffusion or seeding.
• Software tools : SHELXL refines hydrogen bonding networks using restraints for OH groups .

Q. How are advanced chromatographic techniques (e.g., HPLC-MS) applied to study its metabolites or degradation products?

Answer:

• HPLC conditions : C18 column, gradient elution (water/acetonitrile + 0.1% formic acid) for polar metabolites.
• Mass spectrometry : ESI(+) mode detects [M+H]⁺ ions; MS/MS fragments identify hydroxylation or ketone reduction.
• Retention time alignment : Compare with synthetic standards (e.g., 4-(6-hydroxy-2-naphthyl)butan-2-one) .

Q. What strategies are employed to resolve discrepancies in biological activity data across studies?

Answer:

• Structure-activity relationship (SAR) studies : Synthesize analogs (e.g., halogenated derivatives) to pinpoint active moieties.
• Orthogonal assays : Validate enzyme inhibition via fluorescence polarization and surface plasmon resonance (SPR).
• Meta-data curation : Cross-reference databases (PubChem, ChEMBL) to exclude batch-specific impurities .